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Compound of Interest

Compound Name: Cholylglycylamidofluorescein

Cat. No.: B15556911 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical reagents are paramount to ensuring laboratory safety and environmental

compliance. This document provides a comprehensive guide to the proper disposal procedures

for Cholylglycylamidofluorescein (CGamF), a fluorescent probe utilized in hepatic bile acid

transport studies. Due to the limited public availability of a specific Safety Data Sheet (SDS),

these procedures are based on general best practices for fluorescent dyes and related

chemical compounds. Users must review the complete SDS for

Cholylglycylamidofluorescein, which should be obtained from the supplier, and adhere to all

federal, state, and local regulations.[1]

Key Compound Data
The following table summarizes the available quantitative data for

Cholylglycylamidofluorescein. This information is critical for understanding the compound's

properties for safe handling and disposal.
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Property Value Source

CAS Number 168912-70-7 Cayman Chemical[2]

Molecular Formula C₄₆H₅₄N₂O₁₀ Cayman Chemical[1]

Molecular Weight 794.9 g/mol Cayman Chemical[1]

Excitation Maximum
492 nm (in aqueous solution at

pH 7.4)
Cayman Chemical[1]

Emission Maximum
515 nm (in aqueous solution at

pH 7.4)
Cayman Chemical[1]

Solubility (Ethanol) 1-10 mg/mL Cayman Chemical[1]

Solubility (DMSO) 1-10 mg/mL Cayman Chemical[1]

Storage Temperature -20°C Cayman Chemical[1]

Experimental Protocols: Disposal Procedures
The proper disposal of Cholylglycylamidofluorescein requires a multi-step approach to

minimize risk and ensure regulatory compliance. The following protocol outlines the

recommended steps for disposal.

1. Personal Protective Equipment (PPE): Before handling Cholylglycylamidofluorescein,

ensure appropriate PPE is worn. This includes, but is not limited to:

Safety glasses or goggles.

Chemical-resistant gloves (e.g., nitrile).

A lab coat.

2. Waste Characterization: The first step in proper disposal is to characterize the waste.

Determine if the Cholylglycylamidofluorescein waste is:

Unused, in its original container.

A dilute aqueous solution.
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A solution in an organic solvent (e.g., DMSO, ethanol).

Contaminated materials (e.g., pipette tips, gloves, bench paper).

3. Waste Segregation and Collection:

Solid Waste: Collect unused Cholylglycylamidofluorescein powder and any contaminated

solid materials (e.g., absorbent pads from a spill cleanup) in a clearly labeled, sealed

container for hazardous waste.

Liquid Waste:

Solutions of Cholylglycylamidofluorescein in organic solvents (e.g., DMSO, ethanol)

must be collected in a designated, labeled hazardous waste container for flammable

liquids.

Aqueous solutions should also be collected for chemical waste disposal. Do not pour

down the drain unless specifically permitted by your institution's environmental health and

safety (EHS) office and local regulations.[3][4]

Contaminated Sharps: Needles, syringes, or other sharps contaminated with

Cholylglycylamidofluorescein must be disposed of in an approved sharps container.

4. Labeling and Storage:

All waste containers must be clearly labeled with the full chemical name

("Cholylglycylamidofluorescein"), the concentration, the solvent, and the appropriate

hazard warnings.

Store waste containers in a designated satellite accumulation area until they are collected by

your institution's EHS department.

5. Final Disposal:

All waste containing Cholylglycylamidofluorescein must be disposed of as hazardous

chemical waste.
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Contact your institution's EHS department to arrange for pickup and disposal. They will

ensure that the waste is managed in compliance with all federal, state, and local

environmental regulations.

Note on Spills: In the event of a spill, wear appropriate PPE. For small spills, absorb the

material with an inert absorbent (e.g., sand or vermiculite) and collect it in a sealed container

for hazardous waste disposal. For larger spills, evacuate the area and contact your EHS

department immediately.

Logical Workflow for Disposal Decisions
The following diagram illustrates the decision-making process for the proper disposal of

Cholylglycylamidofluorescein waste.
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Caption: Disposal workflow for Cholylglycylamidofluorescein.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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